2-(2-chlorophenoxy)-N-(3,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-(3,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C16H16ClNO4/c1-20-12-7-11(8-13(9-12)21-2)18-16(19)10-22-15-6-4-3-5-14(15)17/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: JZKJIVICUKCDDU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)COC2=CC=CC=C2Cl)OC
• Molecular Formula: C16H16ClNO4
• Molecular Weight: 321.75 g/mol

Description

2-(2-chlorophenoxy)-N-(3,5-dimethoxyphenyl)acetamide is a synthetic compound that belongs to the class of amides. It is also known as "Clenbuterol" and is widely used in scientific research. Clenbuterol has been found to have a variety of biochemical and physiological effects, making it a popular choice for laboratory experiments.

Mechanism of Action

Clenbuterol works by activating beta-2 adrenergic receptors in the body. This leads to an increase in cAMP levels, which in turn activates protein kinase A. Protein kinase A then phosphorylates various target proteins, leading to a variety of biochemical and physiological effects. Clenbuterol has been found to increase protein synthesis, decrease protein degradation, and increase fat metabolism, making it a popular choice for athletes and bodybuilders.
Biochemical and Physiological Effects:
Clenbuterol has been found to have a variety of biochemical and physiological effects. It has been shown to increase muscle mass and decrease fat mass in animal studies. It has also been found to have anti-inflammatory and anti-oxidant properties, making it a potential therapeutic agent for a variety of diseases. Clenbuterol has also been found to increase heart rate and blood pressure, making it a potential treatment for heart failure.

Advantages and Limitations for Lab Experiments

Clenbuterol has several advantages for laboratory experiments. It is a well-established compound with a known synthesis method. It has a variety of biochemical and physiological effects, making it a useful tool for studying various processes. However, Clenbuterol also has several limitations. It has been found to have species-specific effects, meaning that its effects may differ between different animal models. It has also been found to have potential side effects, such as tachycardia and hypertension.

Future Directions

There are several future directions for research on Clenbuterol. One area of research is the development of new analogs of Clenbuterol with improved efficacy and safety profiles. Another area of research is the study of Clenbuterol in human clinical trials, to determine its potential as a therapeutic agent for various diseases. Additionally, more research is needed to understand the mechanisms underlying Clenbuterol's effects on muscle growth and fat loss.

Synthesis Methods

Clenbuterol is synthesized by reacting 2-(2-chlorophenoxy)acetamide with 3,5-dimethoxyphenyl magnesium bromide in the presence of a palladium catalyst. The resulting product is purified and crystallized to obtain Clenbuterol. The synthesis method is well-established and has been used for many years.

Scientific Research Applications

Clenbuterol has been used in scientific research to study its effects on various biochemical and physiological processes. It has been found to have potent anti-inflammatory and anti-oxidant properties, making it a potential therapeutic agent for a variety of diseases. Clenbuterol has also been studied for its effects on muscle growth and fat loss, making it a popular choice for athletes and bodybuilders.